Cas no 161091-04-9 (Boronic acid, [(1E)-3-oxo-1-propenyl]-)

• Product Name: Boronic acid, [(1E)-3-oxo-1-propenyl]-
• CAS No: 161091-04-9
• MF: C₃H₅BO₃
• MW: 99.8810012340546
• MDL: MFCD22191935
• CID: 3804894
• PubChem ID: 11147675
• Update Time: 2025-04-22

Boronic acid, [(1E)-3-oxo-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [(1E)-3-oxo-1-propenyl]-
• (E)-(3-Oxoprop-1-en-1-yl)boronic acid
• (2E)-1-propyenyl-3-boronic acid
• (E)-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)acrylaldehyde
• Boronic acid, B-[(1E)-3-oxo-1-propen-1-yl]-
• DB-108385
• DTXSID50456816
• [(1E)-3-Oxoprop-1-en-1-yl]boronic acid
• (3-Oxoprop-1-en-1-yl)boronic acid
• [(E)-3-oxoprop-1-enyl]boronic Acid
• CS-0098418
• 535967-09-0
• (3-Oxoprop-1-en-1-yl)boronicacid
• 161091-04-9

• MDL： MFCD22191935
• Inchi： 1S/C3H5BO3/c5-3-1-2-4(6)7/h1-3,6-7H/b2-1+
• InChI Key： ZRTVIRCPEJMMTN-OWOJBTEDSA-N
• SMILES： B(/C=C/C=O)(O)O

Computed Properties

• Exact Mass: 100.0331742Da
• Monoisotopic Mass: 100.0331742Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 78.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų